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Compound of Interest

Compound Name: Antibacterial agent 143

Cat. No.: B10806115

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibacterial agent 143, also identified as N-(4-(4-bromophenyl)thiazol-2-yl)-3-
phenylpropanamide, is a synthetic compound exhibiting notable antibacterial activity against a
range of both Gram-positive and Gram-negative bacteria. This technical guide provides a
comprehensive overview of the methodologies and data integral to the elucidation of its
chemical structure. While the specific primary literature detailing the complete experimental
data for this compound is not publicly available, this document outlines the established and
validated protocols for the synthesis and characterization of structurally analogous 2-
acylamino-4-arylthiazoles. The presented data is representative and intended to guide
researchers in the analysis of this and similar chemical entities.

Compound Identification and Properties

Antibacterial agent 143 is a well-defined chemical entity with the following identifiers and
properties:
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Property

Value

Systematic Name

N-(4-(4-bromophenyl)thiazol-2-yI)-3-

phenylpropanamide

Common Name

Antibacterial agent 143, Compound 5a

CAS Number 299405-68-8

Molecular Formula C17H13BrN20S

Molecular Weight 373.27 g/mol

SMILES O=C(CC1=CC=CC=C1)NC2=NC(C3=CC=C(Br)

C=C3)=CS2

Antibacterial Activity

The compound has been evaluated for its in vitro antibacterial efficacy, with the following

Minimum Inhibitory Concentrations (MICs) reported[1][2]:

Bacterial Strain ATCC Number MIC (pg/mL)
Bacillus subtilis 6633 25
Staphylococcus aureus 6538 25
Pseudomonas aeruginosa 13525 50
Escherichia coli 35218 50

Proposed Pathway for Synthesis and Structure

Elucidation

The structural determination of Antibacterial Agent 143 would logically follow a two-stage

process: chemical synthesis followed by spectroscopic analysis.
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Figure 1: Logical workflow for the synthesis and structural elucidation of Antibacterial Agent
143.

Experimental Protocols

The following protocols are standard and robust methodologies for the synthesis of N-acylated
2-aminothiazole derivatives and are proposed for the synthesis of Antibacterial Agent 143.

Synthesis of 4-(4-bromophenyl)thiazol-2-amine
(Intermediate)

This procedure follows the well-established Hantzsch thiazole synthesis.

e Reaction Setup: To a solution of p-bromoacetophenone (1 mole equivalent) in ethanol, add
thiourea (2 mole equivalents) and iodine (1 mole equivalent).

o Reflux: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC).

o Work-up: After completion, cool the reaction mixture to room temperature. The product will
precipitate out of the solution.

« Isolation: Filter the solid precipitate and wash with cold ethanol to remove any unreacted
starting materials.

 Purification: The crude product can be further purified by recrystallization from ethanol to
yield the pure intermediate, 4-(4-bromophenyl)thiazol-2-amine.

Synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-3-
phenylpropanamide (Antibacterial Agent 143)

This step involves the N-acylation of the 2-aminothiazole intermediate.

o Reaction Setup: Dissolve 4-(4-bromophenyl)thiazol-2-amine (1 mole equivalent) and 3-
phenylpropanoic acid (1.2 mole equivalents) in a suitable aprotic solvent such as
dichloromethane (DCM) or tetrahydrofuran (THF).
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o Coupling Agent Addition: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC)
or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 mole equivalents) and a
catalytic amount of a base like 4-dimethylaminopyridine (DMAP).

o Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction
progress by TLC.

o Work-up: Once the reaction is complete, filter the mixture to remove the urea byproduct.
Wash the filtrate with 1M HCI, saturated NaHCOs solution, and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

« Purification: The resulting crude product can be purified by column chromatography on silica
gel using a gradient of ethyl acetate in hexane as the eluent.

Structural Characterization Data (Representative)

The following tables present the expected spectroscopic data for Antibacterial Agent 143
based on its known structure and data from analogous compounds.

'H NMR Spectroscopy Data (Expected)

(Solvent: DMSO-dse, Frequency: 400 MHz)
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Chemical Shift (5,

Multiplicity Integration Assignment

ppm)
~12.2 s 1H -NH- (amide)
~7.8-7.9 d 2H Ar-H (bromophenyl)
~7.6-7.7 d 2H Ar-H (bromophenyl)
~7.5 S 1H Thiazole-H
~7.2-7.4 m 5H Ar-H (phenyl)

-CH:- (adjacent to
~3.0 t 2H

phenyl)

-CH:- (adjacent to
~2.8 t 2H

carbonyl)

13C NMR Spectroscopy Data (Expected)

(Solvent: DMSO-ds, Frequency: 100 MHz)
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Chemical Shift (6, ppm) Assignment

~171.0 C=0 (amide)

~158.0 C2-thiazole (C-N)

~149.0 C4-thiazole

~141.0 Quaternary Ar-C (phenyl)
~133.0 Quaternary Ar-C (bromophenyl)
~131.8 Ar-CH (bromophenyl)
~128.5 Ar-CH (phenyl)

~128.4 Ar-CH (phenyl)

~128.0 Ar-CH (bromophenyl)
~126.2 Ar-CH (phenyl)

~121.0 Quaternary Ar-C (C-Br)
~108.0 C5-thiazole

~38.0 -CH:- (adjacent to carbonyl)
~31.0 -CH:- (adjacent to phenyl)

Mas_s_Sp_e_c_tLome_tnLQaIa_(Exp_e_c_te_d)

Interpretation

373/375 [M+H]* isotopic pattern for Br
Fragment corresponding to [4-(4-
254/256 J -p J _[ (
bromophenyl)thiazol-2-amine]*
131 Fragment corresponding to [CeHsCH2CH2]*
105 Fragment corresponding to [CeHsCHz]*

Mechanism of Action and Signaling Pathways
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Currently, there is no publicly available information regarding the specific mechanism of action
or any associated signaling pathways for Antibacterial Agent 143. Further research, including
target identification and mechanism-of-action studies, would be required to elucidate its mode

of antibacterial activity.

Conclusion

The chemical structure of Antibacterial Agent 143, N-(4-(4-bromophenyl)thiazol-2-yl)-3-
phenylpropanamide, can be confidently assigned based on its known chemical identifiers and
the application of standard, well-documented synthetic and spectroscopic techniques common
to this class of compounds. The provided protocols and representative data serve as a robust
guide for the synthesis, purification, and structural confirmation of this and related antibacterial
agents. Future work should focus on elucidating its specific molecular target and mechanism of
action to better understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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